Cas no 1341071-50-8 (N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine)

• Product Name: N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine
• CAS No: 1341071-50-8
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• CID: 5049502
• Update Time: 2025-10-30

N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3,4-thiadiazol-2-yl)piperidin-4-amine
• N-piperidin-4-yl-1,3,4-thiadiazol-2-amine
• N-(Piperidin-4-yl)-1,3,4-thiadiazol-2-amine
• N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine

• Inchi： 1S/C7H12N4S/c1-3-8-4-2-6(1)10-7-11-9-5-12-7/h5-6,8H,1-4H2,(H,10,11)
• InChI Key： GUOMHUBXZNIYIR-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1

Additional information on N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine

Professional Introduction to N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine (CAS No. 1341071-50-8)

N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1341071-50-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound combines a piperidine ring with a thiadiazole moiety, which endows it with distinct chemical and biological characteristics that make it a valuable candidate for further research and exploration.

The thiadiazole ring is a heterocyclic compound that contains sulfur and nitrogen atoms in its structure. This moiety is known for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of the thiadiazole group into the piperidine framework in N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine enhances its pharmacological potential by providing a scaffold that can interact with various biological targets. This interaction is crucial for the development of new therapeutic agents that can modulate physiological processes effectively.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures due to their favorable pharmacokinetic properties and reduced toxicity. N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine aligns with this trend by offering a versatile platform for drug discovery. Its unique chemical properties allow it to be modified in various ways to optimize its biological activity and selectivity. This flexibility makes it an attractive candidate for further investigation in both academic and industrial settings.

One of the most compelling aspects of N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of both the piperidine and thiadiazole moieties provides multiple sites for functionalization, enabling chemists to design derivatives with enhanced therapeutic effects. For instance, modifications at the amine group or the thiadiazole ring can lead to compounds with improved solubility, bioavailability, or target specificity. Such modifications are essential for developing drugs that can effectively reach their intended biological targets and elicit the desired therapeutic response.

The compound's relevance is further underscored by its potential applications in addressing emerging challenges in medicine. With the rise of antibiotic-resistant bacteria and other pathogens, there is an urgent need for new antimicrobial agents. N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine has shown promise in preliminary studies as a component of novel antimicrobial formulations. Its ability to interact with bacterial cell walls or enzymes could provide a new mechanism for combating infections that are difficult to treat with existing antibiotics.

Moreover, the compound's structural features make it a suitable candidate for developing treatments against chronic diseases such as cancer and neurodegenerative disorders. The thiadiazole moiety has been implicated in various pharmacological actions that could be beneficial in these conditions. For example, studies have suggested that thiadiazole derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. Similarly, they may have neuroprotective effects by modulating inflammatory pathways or antioxidant defenses. N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine could serve as a starting point for designing molecules that target these pathways more selectively.

The synthesis of N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole ring through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalizing the ring with the piperidine moiety through nucleophilic substitution or other coupling reactions. The final step often includes protecting group strategies to safeguard sensitive functionalities during subsequent modifications.

In terms of analytical characterization, N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure and purity, which are essential for ensuring its suitability for pharmaceutical applications. Additionally, computational methods such as molecular modeling can be employed to predict the compound's interactions with biological targets and assess its potential pharmacological activity.

The future prospects of N-(1,3,4-Thiadiazol-2-yl)piperidin-4-amine are promising given its diverse structural features and potential applications. Ongoing research aims to explore its pharmacological profile further by conducting in vitro and in vivo studies. These studies will help elucidate its mechanisms of action and identify any adverse effects or limitations associated with its use. By gaining a deeper understanding of this compound's properties, scientists can develop more effective strategies for incorporating it into novel drug formulations.

Collaborations between academic researchers and pharmaceutical companies are likely to play a crucial role in advancing the development of N-(1,3,4-Thiadiazol-2-ylo piperidin - 4 - amine). Such partnerships can facilitate access to resources such as synthetic expertise、biological screening facilities、and clinical trial infrastructure，which are essential for translating laboratory findings into tangible therapeutic benefits。The compound's versatility makes it an attractive candidate for interdisciplinary research，bringing together chemists、biologists、pharmacologists，and clinicians to tackle complex medical challenges.

In conclusion，N-(1，3，4 - Thiadiazol - 2 - yl ) piper idin - 4 - am ine ( CAS No . 1341071 - 50 - 8 ) represents a significant advancement in pharmaceutical chemistry。Its unique structural features，combined with its potential applications in drug development，make it a valuable asset for researchers seeking to develop new treatments against various diseases。As further studies continue to uncover its pharmacological properties，this compound is poised to play an important role in shaping the future of medicine。